Cas no 853891-47-1 (N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide)

N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide structure

853891-47-1 structure

Product Name:N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide

CAS No:853891-47-1

MF:C₂₀H₁₃ClN₂O₃S

MW:396.846822500229

CID:5942792

PubChem ID:4907752

Update Time:2023-11-22

N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide
- N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-oxoisochromene-3-carboxamide
- 1H-2-Benzopyran-3-carboxamide, N-[5-[(2-chlorophenyl)methyl]-2-thiazolyl]-1-oxo-
- 853891-47-1
- N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide
- N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-1-oxo-1H-isochromene-3-carboxamide
- F1787-0141
- Z90439383
- CCG-122136
- AKOS001718404
- N-(5-(2-chlorobenzyl)thiazol-2-yl)-1-oxo-1H-isochromene-3-carboxamide
- Inchi： 1S/C20H13ClN2O3S/c21-16-8-4-2-6-13(16)9-14-11-22-20(27-14)23-18(24)17-10-12-5-1-3-7-15(12)19(25)26-17/h1-8,10-11H,9H2,(H,22,23,24)
- InChI Key： VIPUZEGDLQDWGV-UHFFFAOYSA-N
- SMILES： C1(C(NC2=NC=C(CC3=CC=CC=C3Cl)S2)=O)OC(=O)C2=CC=CC=C2C=1

Computed Properties

Exact Mass: 396.0335411g/mol
Monoisotopic Mass: 396.0335411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 614
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 96.5Å²

Experimental Properties

Density: 1.482±0.06 g/cm3(Predicted)
pka: 7.43±0.70(Predicted)

N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1787-0141-2μmol	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1787-0141-5μmol	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1787-0141-10μmol	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1787-0141-20μmol	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1787-0141-1mg	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1787-0141-2mg	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1787-0141-3mg	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1787-0141-4mg	N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-1H-isochromene-3-carboxamide	853891-47-1	90%+	4mg	$66.0	2023-05-17
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